Cas no 1270036-47-9 (5-Bromo-2-methoxy-L-phenylalanine)

• Product Name: 5-Bromo-2-methoxy-L-phenylalanine
• CAS No: 1270036-47-9
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD16858006
• CID: 5380476
• Update Time: 2025-10-28

5-Bromo-2-methoxy-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-L-phenylalanine
• (2S)-2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid

• MDL： MFCD16858006
• Inchi： 1S/C10H12BrNO3/c1-15-9-3-2-7(11)4-6(9)5-8(12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： REWQRRCVTMPNHM-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC(Br)=CC=C1OC)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Bromo-2-methoxy-L-phenylalanine

Research Brief on 5-Bromo-2-methoxy-L-phenylalanine (CAS: 1270036-47-9): Recent Advances and Applications

5-Bromo-2-methoxy-L-phenylalanine (CAS: 1270036-47-9) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of peptide-based therapeutics and probes, owing to its unique structural features, including the bromo and methoxy functional groups. Recent studies have explored its applications in drug discovery, targeted therapy, and molecular imaging, highlighting its potential as a versatile tool in biomedical research.

A recent study published in the Journal of Medicinal Chemistry investigated the incorporation of 5-Bromo-2-methoxy-L-phenylalanine into peptide sequences to enhance binding affinity and selectivity for specific protein targets. The researchers utilized solid-phase peptide synthesis (SPPS) to generate a series of modified peptides, demonstrating that the bromo-methoxy substitution significantly improved interactions with hydrophobic binding pockets. This finding suggests potential applications in the design of high-affinity inhibitors for enzymes involved in disease pathways, such as kinases and proteases.

In another breakthrough, a team from the University of Cambridge reported the use of 5-Bromo-2-methoxy-L-phenylalanine as a precursor for the development of positron emission tomography (PET) tracers. By incorporating the compound into radiolabeled peptides, they achieved enhanced tumor-targeting capabilities in preclinical models. The study, published in ACS Chemical Biology, emphasized the compound's role in improving the pharmacokinetic properties of imaging agents, paving the way for more accurate diagnostics in oncology.

Further research has explored the compound's utility in bioconjugation strategies. A 2023 paper in Bioconjugate Chemistry detailed the use of 5-Bromo-2-methoxy-L-phenylalanine as a handle for site-specific protein modification. The bromo group facilitated efficient cross-coupling reactions with thiol-containing molecules, enabling the creation of stable protein-drug conjugates with controlled stoichiometry. This approach holds promise for the development of next-generation antibody-drug conjugates (ADCs) with improved therapeutic indices.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-methoxy-L-phenylalanine. A recent review in Organic Process Research & Development highlighted the need for optimized synthetic routes to ensure high yield and enantiomeric purity. Innovations in catalytic asymmetric synthesis and green chemistry approaches are expected to address these limitations, further expanding the compound's accessibility for research and industrial applications.

In conclusion, 5-Bromo-2-methoxy-L-phenylalanine (CAS: 1270036-47-9) continues to emerge as a valuable scaffold in chemical biology and drug development. Its unique structural properties enable diverse applications, from peptide therapeutics to molecular imaging. Ongoing research efforts are likely to uncover additional functionalities and refine synthetic methodologies, solidifying its position as a key player in the advancement of precision medicine.